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Introduction
UM-164 is a potent, dual-specific small molecule inhibitor that has demonstrated significant

anti-tumor activity in preclinical studies, particularly in triple-negative breast cancer (TNBC) and

glioma.[1][2] Developed as a highly potent c-Src inhibitor, kinome-wide profiling has revealed

that UM-164 also effectively inhibits the p38 mitogen-activated protein kinase (MAPK) family.[1]

This dual activity is thought to contribute to its superior efficacy compared to monospecific c-

Src inhibitors.[1] This technical guide provides an in-depth overview of UM-164's target protein

binding, mechanism of action, and its effects on cellular signaling pathways, supported by

quantitative data and detailed experimental protocols.

Mechanism of Action: Targeting the Inactive Kinase
Conformation
A key feature of UM-164's mechanism of action is its ability to bind to the inactive "DFG-out"

conformation of its target kinases.[1] In this conformation, the aspartate (D), phenylalanine (F),

and glycine (G) motif, which is critical for kinase activity, is flipped from its active state position.
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This binding mode is distinct from many other kinase inhibitors that target the active

conformation. By stabilizing the inactive state, UM-164 not only blocks the catalytic activity of

the kinase but can also modulate its non-catalytic functions and cellular localization.[1]

Target Protein Binding and Selectivity
UM-164 is a highly potent inhibitor of c-Src, with a binding constant (Kd) of 2.7 nM.[3] Its dual

specificity also extends to the p38 MAPK isoforms, p38α and p38β.[3] While comprehensive

kinome scan data is not publicly available in a structured format, studies indicate that the

primary targets of UM-164 are the Src and p38 kinase families.[1] Further research is needed

to fully elucidate the complete selectivity profile of UM-164 across the human kinome.

Quantitative Data Presentation
Table 1: Biochemical Binding Affinity of UM-164

Target Protein
Binding Constant
(Kd)

Assay Method Reference

c-Src 2.7 nM Biochemical Assay [3]

Table 2: In Vitro Cytotoxicity of UM-164 in Cancer Cell
Lines
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Cell Line
Cancer
Type

IC50/GI50
Exposure
Time

Assay Reference

TNBC

MDA-MB-231

Triple-

Negative

Breast

Cancer

~50 nM

(IC50, motility

& invasion)

Not Specified

Motility &

Invasion

Assay

[3]

SUM 149

Triple-

Negative

Breast

Cancer

~50 nM

(IC50, motility

& invasion)

Not Specified

Motility &

Invasion

Assay

[3]

Average of

TNBC cell

lines

Triple-

Negative

Breast

Cancer

160 nM

(Average

GI50)

Not Specified
Proliferation

Assay
[3]

Glioma

LN229 Glioma 10.07 µM 24 h CCK8 Assay [4]

6.20 µM 48 h CCK8 Assay [4]

3.81 µM 72 h CCK8 Assay [4]

SF539 Glioma 3.75 µM 24 h CCK8 Assay [4]

2.68 µM 48 h CCK8 Assay [4]

1.23 µM 72 h CCK8 Assay [4]

GBM1492

(primary)
Glioblastoma 10 µM 24 h CCK8 Assay [4]

Signaling Pathways
The dual inhibition of c-Src and p38 MAPK by UM-164 has significant downstream effects on

key signaling pathways involved in cancer cell proliferation, survival, and migration. A notable

pathway modulated by UM-164 is the Hippo-YAP signaling pathway.[4]
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Caption: UM-164 inhibits c-Src and p38 MAPK, leading to YAP phosphorylation and

subsequent anti-proliferative effects.

Experimental Protocols
Biochemical Kinase Inhibition Assay (General Protocol)
This protocol provides a general framework for assessing the inhibitory activity of UM-164
against a target kinase in a biochemical format.
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Biochemical Kinase Inhibition Assay Workflow

Start

Prepare Reagents:
- Kinase

- Substrate (e.g., peptide)
- ATP

- UM-164 (serial dilutions)
- Assay Buffer

Incubate kinase with UM-164

Initiate reaction by adding
ATP and substrate

Detect kinase activity
(e.g., phosphorylation of substrate)

Analyze data and
determine IC50

End

Click to download full resolution via product page

Caption: Workflow for a typical biochemical kinase inhibition assay.

Methodology:

Reagent Preparation:
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Prepare a stock solution of UM-164 in a suitable solvent (e.g., DMSO).

Perform serial dilutions of UM-164 to obtain a range of concentrations for testing.

Prepare solutions of the target kinase, a suitable substrate (e.g., a synthetic peptide), and

ATP in an appropriate assay buffer.

Incubation:

In a microplate, add the target kinase and the various dilutions of UM-164.

Incubate for a predetermined period (e.g., 15-30 minutes) at a specific temperature (e.g.,

room temperature or 30°C) to allow for inhibitor binding.

Reaction Initiation:

Initiate the kinase reaction by adding a mixture of the substrate and ATP to each well.

Detection:

After a set reaction time, stop the reaction and measure the extent of substrate

phosphorylation. Detection methods can vary and include:

Radiometric assays: Using ³²P-labeled ATP and measuring the incorporation of the

radioactive phosphate into the substrate.

Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to

detect phosphorylation.

Luminescence-based assays: Measuring ATP consumption, which is inversely

proportional to kinase inhibition.

Data Analysis:

Plot the percentage of kinase inhibition against the logarithm of the UM-164 concentration.

Fit the data to a dose-response curve to determine the IC50 value, which is the

concentration of the inhibitor required to reduce kinase activity by 50%.
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Cell Viability Assay (CCK8/MTT Assay)
This protocol outlines the steps for determining the cytotoxic effects of UM-164 on cancer cell

lines using a colorimetric assay such as CCK8 or MTT.
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Cell Viability Assay Workflow (CCK8/MTT)

Start

Seed cells in a 96-well plate

Allow cells to attach overnight

Treat cells with serial
dilutions of UM-164

Incubate for a defined period
(e.g., 24, 48, 72 hours)

Add CCK8 or MTT reagent

Incubate to allow for
formazan crystal formation

Solubilize formazan crystals
(for MTT assay)

If MTT

Read absorbance at the
appropriate wavelength

If CCK8

Calculate cell viability and
determine IC50/GI50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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